Cas no 95577-54-1 (Benzene,1-ethynyl-3,5-dinitro-)
95577-54-1 structure
Product Name:Benzene,1-ethynyl-3,5-dinitro-
CAS No:95577-54-1
MF:C8H4N2O4
MW:192.128361701965
CID:799600
PubChem ID:12158789
Update Time:2025-04-19
Benzene,1-ethynyl-3,5-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-ethynyl-3,5-dinitro-
- 1-ethynyl-3,5-dinitrobenzene
- 3,5-DINITROPHENYLACETYLENE
- N661
- SCHEMBL5494054
- AKOS006278586
- DTXSID00478841
- FT-0691042
- 95577-54-1
-
- Inchi： 1S/C8H4N2O4/c1-2-6-3-7(9(11)12)5-8(4-6)10(13)14/h1,3-5H
- InChI Key： QXWAGROOHKRYKC-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=C(C#C)C=C(C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 192.01700
- Monoisotopic Mass: 192.01710661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 91.6Ų
Experimental Properties
- PSA: 91.64000
- LogP: 2.53070
Benzene,1-ethynyl-3,5-dinitro- Customs Data
- HS CODE：2904209090
- Customs Data：
China Customs Code:
2904209090Overview:
2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Benzene,1-ethynyl-3,5-dinitro- Related Literature
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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